Cas no 2097857-83-3 (2-(propan-2-yl)-2,3-dihydropyridazin-3-one)

• Product Name: 2-(propan-2-yl)-2,3-dihydropyridazin-3-one
• CAS No: 2097857-83-3
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 6548039
• PubChem ID: 19915066
• Update Time: 2024-03-01

2-(propan-2-yl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(propan-2-yl)-2,3-dihydropyridazin-3-one
• 3(2H)-Pyridazinone, 2-(1-methylethyl)-

• Inchi： 1S/C7H10N2O/c1-6(2)9-7(10)4-3-5-8-9/h3-6H,1-2H3
• InChI Key： VZWZDYSMVHQTHD-UHFFFAOYSA-N
• SMILES： C1(=O)N(C(C)C)N=CC=C1

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 209.0±23.0 °C(Predicted)
• pka: -0.98±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones